![molecular formula C7H10BrNO B1594232 1-Ethyl-3-hydroxypyridinium bromide CAS No. 80866-84-8](/img/structure/B1594232.png)
1-Ethyl-3-hydroxypyridinium bromide
Overview
Description
1-Ethyl-3-hydroxypyridinium bromide is a chemical compound that has gained significant attention in scientific research. It is a quaternary ammonium salt that has been synthesized through various methods.
Scientific Research Applications
Molecular Structure Characterization
1,2-di(3-hydroxypyridinium)-ethylene dibromide, a related compound to 1-ethyl-3-hydroxypyridinium bromide, has been characterized through single-crystal X-ray diffraction, DFT calculations, and various spectroscopy methods. This study provides insights into the molecular structure and properties of similar compounds, including this compound (Szafran, Katrusiak, & Dega-Szafran, 2013).
Applications in Absorption Refrigeration Technology
Bromide-based ionic liquids, including this compound, have been evaluated for their potential use as working fluids in absorption refrigeration technology. This research explores their thermodynamic and physicochemical properties, such as vapor-liquid equilibria, density, and viscosity, highlighting their suitability in this application (Królikowska, Paduszyński, & Zawadzki, 2019).
Role in Zinc/Bromine Flow Battery Performance
This compound has been investigated as a bromine sequestration agent in zinc/bromine flow batteries. The study benchmarks its performance against other bromine sequestration agents, examining voltaic efficiency, coulombic efficiency, energy efficiency, and recoverable charge. This research highlights the importance of the compound in enhancing battery performance (Schneider et al., 2016).
Extraction and Purification Processes
Studies have shown the effectiveness of this compound in the extraction and purification processes, such as in the extraction of molybdenum(VI) from sulfate media. The compound's properties make it a suitable choice for such applications, offering insights into its potential in industrial extraction processes (Wejman-Gibas et al., 2016).
Catalysis in Organic Reactions
Poly(N-ethyl-4-vinylpyridinium) bromide stabilized palladium nanoparticles have been used in the Suzuki reaction, a type of organic reaction, in aqueous solution. This research indicates the potential of related compounds, including this compound, in catalyzing significant organic reactions (Ren & Meng, 2008).
Environmental Applications
This compound has been explored for environmental applications like oil spill remediation in sea water. The compound's properties make it effective in dispersing oil, demonstrating its potential in environmental protection and disaster mitigation efforts (Shafiee et al., 2021).
Properties
IUPAC Name |
1-ethylpyridin-1-ium-3-ol;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO.BrH/c1-2-8-5-3-4-7(9)6-8;/h3-6H,2H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQVRFVHWWFKRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=CC=CC(=C1)O.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80866-84-8 | |
Record name | Pyridinium, 1-ethyl-3-hydroxy-, bromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=80866-84-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridinium, 1-ethyl-3-hydroxy-, bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080866848 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 80866-84-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=299557 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-ethyl-3-hydroxypyridinium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.331 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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